Cas no 2228217-13-6 (1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228217-13-6
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6529342
• PubChem ID: 165651332
• Update Time: 2025-05-24

1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene
• EN300-1806537
• 2228217-13-6

• Inchi： 1S/C12H13FO/c1-5-12(2,3)9-7-6-8-10(13)11(9)14-4/h1,6-8H,2-4H3
• InChI Key： FNMWSFWJQFYMOJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C(C#C)(C)C

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene

Introduction to 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228217-13-6)

1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene, identified by its CAS number 2228217-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which endow it with unique chemical properties and reactivity. The structural features of this molecule, including its fluoro substituent, methoxy group, and terminal alkyne functionality, make it a versatile intermediate for the synthesis of more complex molecules.

The fluoro moiety in the molecule is particularly noteworthy due to its influence on the electronic properties and metabolic stability of pharmaceutical compounds. Fluorine atoms are frequently incorporated into drug molecules to enhance their bioavailability, binding affinity, and resistance to enzymatic degradation. In the context of 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene, the fluorine atom is positioned at the para position relative to the methoxy group, which can lead to significant steric and electronic effects that influence its reactivity and potential applications.

The methoxy group in the molecule serves as an electron-donating substituent, which can activate certain positions on the aromatic ring for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where the methoxy group can facilitate the introduction of additional aryl or heteroaryl groups. The combination of a fluoro and methoxy substituent in a single aromatic core can create a highly reactive platform for constructing more complex pharmacophores.

The terminal alkyne functionality in 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene provides another avenue for chemical modification. Alkynes are versatile handles for various transformations, including Sonogashira couplings, which allow for the introduction of aryl or vinyl groups across the triple bond. Additionally, alkynes can undergo cyclization reactions, leading to the formation of five-membered rings such as furans or thiophenes. The presence of a methyl group at the second carbon of the butynyl chain adds further complexity to the molecule, influencing its conformational preferences and potential interactions with biological targets.

In recent years, there has been growing interest in using arylalkyne derivatives as building blocks for drug discovery and material science applications. The unique combination of electronic and steric properties offered by these compounds makes them valuable candidates for developing novel therapeutics. For instance, researchers have explored arylalkyne-based molecules as scaffolds for kinase inhibitors, anticancer agents, and antimicrobial compounds. The fluoro and methoxy substituents in particular have been shown to modulate binding affinities and pharmacokinetic profiles, making them attractive features for medicinal chemists.

One area where 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene shows promise is in the development of fluorescent probes for biological imaging. Arylalkyne derivatives can be designed to emit light at specific wavelengths upon excitation, allowing researchers to track biological processes in real-time. The fluoro group can enhance fluorescence quantum yields, while the alkyne functionality provides a site for further derivatization to attach targeting ligands or probes. Such probes have found applications in studying protein-protein interactions, cellular signaling pathways, and disease biomarkers.

Another emerging application of this compound is in materials science, particularly in the design of organic semiconductors and optoelectronic materials. The conjugated system formed by the aromatic ring and alkyne moiety can exhibit desirable electronic properties such as high charge carrier mobility and tunable band gaps. Researchers have explored arylalkyne-based polymers and small molecules as components in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The presence of a fluoro substituent can improve thermal stability and environmental resistance, making these materials more suitable for practical applications.

The synthesis of 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-yl)benzene presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid side products. Recent advances in synthetic methodology have enabled more efficient access to arylalkyne derivatives through transition-metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed Sonogashira couplings between bromo-substituted benzene derivatives and terminal alkynes have been used to construct the core structure efficiently.

In addition to palladium catalysts, copper-based systems have also been employed for alkyne functionalizations due to their lower cost and better compatibility with sensitive functional groups such as fluorine or methoxy moieties. Copper-mediated reactions often proceed under milder conditions compared to palladium catalysts, making them attractive for large-scale synthesis. Furthermore, recent studies have demonstrated that photoredox catalysis can be used to achieve selective transformations involving alkynes without requiring harsh reagents or high temperatures.

The biological activity of 1-fluoro-2-methoxy-3-(2-methylbut-3-yn-2-y)benzene has been explored in several preclinical studies. While it is not currently approved for any therapeutic use, researchers have investigated its potential as an intermediate in drug development programs targeting various diseases. In particular, its structural features make it a candidate for modulating enzyme activity through allosteric interactions or covalent binding mechanisms. Computational modeling studies have suggested that this compound could interact with specific pockets on protein surfaces due to its shape complementarity and electronic distribution.

One promising application area is in oncology research. Kinases are enzymes that play critical roles in cell signaling pathways associated with cancer growth and progression. Arylalkyne derivatives have been designed as kinase inhibitors by leveraging their ability to mimic natural substrates or bind at allosteric sites on these enzymes. The presence of both a fluoro group and an alkyne moiety allows for fine-tuning of binding affinities through structural modifications while maintaining overall bioactivity.

In conclusion,1-fluoro--methoxy--(--)methylbut--()--)benzene (CAS No.) represents a fascinating compound with diverse applications across pharmaceutical chemistry, material science,and bioimaging fields Its unique structural features make it a valuable intermediate for synthesizing more complex molecules while offering distinct advantages such as enhanced bioavailability, improved metabolic stability,and tunable electronic properties Further research into its biological activity,synthetic methodologies,and material applications will likely uncover even more opportunities for innovation